molecular formula C19H20N2O2 B2829434 3-(2,3-dimethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one CAS No. 899784-25-9

3-(2,3-dimethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one

Cat. No. B2829434
CAS RN: 899784-25-9
M. Wt: 308.381
InChI Key: YGHKIHYCDBXLJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,3-dimethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one is a useful research compound. Its molecular formula is C19H20N2O2 and its molecular weight is 308.381. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis and Spectral Analysis : A study explored the synthesis and spectral analysis of compounds bearing multiple functional groups, focusing on their antibiotic effects against Gram-positive and Gram-negative bacteria, and lipoxygenase activity. This research exemplifies the chemical versatility and potential biological applications of complex organic compounds (Rasool et al., 2016).

  • Luminescence Sensing : Another study presented the synthesis of dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks, highlighting their selective sensitivity and potential use as fluorescence sensors for benzaldehyde-based derivatives (Shi et al., 2015).

  • Bacterial Degradation and Methanol Production : Research on the bacterial degradation of certain compounds to methanol by Pseudomonas putida demonstrated the microbial conversion of complex organic molecules, shedding light on natural degradation pathways and potential biotechnological applications (Donnelly & Dagley, 1981).

Antimicrobial and Antitumor Activities

  • Antioxidant and Antimicrobial Activities : A series of novel compounds were synthesized and evaluated for their antioxidant and antimicrobial activities, providing insights into the potential therapeutic applications of such complex molecules (Bassyouni et al., 2012).

  • Antitumor and Antimicrobial Evaluation : Geranyl phenyl ethers were tested for their growth inhibitory effects against tumor cell lines and bacteria, illustrating the exploration of novel chemical entities for pharmaceutical development (Hyun-Ju et al., 2002).

properties

IUPAC Name

10-(2,3-dimethylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-trien-11-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O2/c1-12-7-6-9-16(13(12)2)21-18(22)20-15-11-19(21,3)23-17-10-5-4-8-14(15)17/h4-10,15H,11H2,1-3H3,(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGHKIHYCDBXLJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)N2C(=O)NC3CC2(OC4=CC=CC=C34)C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2,3-dimethylphenyl)-2-methyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocin-4-one

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